Cas no 2649023-45-8 (tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate
• CAS No: 2649023-45-8
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 5811090
• PubChem ID: 165974899
• Update Time: 2025-10-28

tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2649023-45-8
• tert-butyl N-[3-chloro-4-(2-isocyanatoethyl)phenyl]carbamate
• EN300-1898653
• tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate

• Inchi： 1S/C14H17ClN2O3/c1-14(2,3)20-13(19)17-11-5-4-10(12(15)8-11)6-7-16-9-18/h4-5,8H,6-7H2,1-3H3,(H,17,19)
• InChI Key： BMRXJRMOROEXRS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.0927701g/mol
• Monoisotopic Mass: 296.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate

tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate, identified by the CAS number 2649023-45-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, physical properties, and recent advancements in its utilization.

The molecular structure of tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate comprises a phenyl ring substituted with a chlorine atom at the 3-position and an isocyanatoethyl group at the 4-position. The tert-butyl group attached to the nitrogen atom further enhances the molecule's stability and reactivity. This combination of functional groups makes it a versatile compound with potential applications in polymer chemistry, drug delivery systems, and advanced materials.

Recent studies have highlighted the importance of isocyanates in the synthesis of polyurethanes and other high-performance polymers. The presence of an isocyanatoethyl group in this compound positions it as a valuable precursor for such materials. Researchers have explored its reactivity under various conditions, revealing its ability to undergo efficient polymerization reactions to form durable and flexible polymers.

In terms of synthesis, tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of chloroarenes as starting materials has been optimized to enhance yield and purity. Recent advancements in catalytic systems have further streamlined this process, making it more environmentally friendly and cost-effective.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to the steric hindrance provided by the tert-butyl group, which also contributes to its thermal stability. Its solubility in common organic solvents facilitates its use in various chemical reactions, particularly those requiring precise control over reaction conditions.

Applications of tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate extend beyond polymer chemistry. It has been investigated as a potential intermediate in drug synthesis, where its reactivity and structural flexibility are advantageous. Additionally, its ability to form stable coatings has led to its exploration in industrial applications such as corrosion protection and surface modification.

In conclusion, tert-butyl N-3-chloro-4-(2-isocyanatoethyl)phenylcarbamate, with its unique combination of functional groups and favorable physical properties, represents a promising compound with diverse applications. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as an important molecule in modern chemistry.